Cas no 1545012-48-3 (1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one)

• Product Name: 1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one
• CAS No: 1545012-48-3
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4770444
• Update Time: 2026-02-26

1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one
• 1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one

• Inchi： 1S/C8H7N3O/c1-6(12)8-3-2-7-4-9-5-10-11(7)8/h2-5H,1H3
• InChI Key： JSWNAYLCNHZDRY-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C2C=NC=NN12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 0.4
• Topological Polar Surface Area: 47.3